molecular formula C8H14O4 B13304839 3-(Dimethoxymethyl)oxan-4-one

3-(Dimethoxymethyl)oxan-4-one

Cat. No.: B13304839
M. Wt: 174.19 g/mol
InChI Key: FYEOZXSQNNPGPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Dimethoxymethyl)oxan-4-one is a six-membered cyclic ether derivative (oxane or tetrahydro-2H-pyran) with a ketone group at position 4 and a dimethoxymethyl substituent at position 3. The dimethoxymethyl group (–CH(OCH₃)₂) introduces steric bulk and lipophilicity, while the oxan-4-one core provides a polar ketone moiety capable of hydrogen bonding.

Properties

Molecular Formula

C8H14O4

Molecular Weight

174.19 g/mol

IUPAC Name

3-(dimethoxymethyl)oxan-4-one

InChI

InChI=1S/C8H14O4/c1-10-8(11-2)6-5-12-4-3-7(6)9/h6,8H,3-5H2,1-2H3

InChI Key

FYEOZXSQNNPGPZ-UHFFFAOYSA-N

Canonical SMILES

COC(C1COCCC1=O)OC

Origin of Product

United States

Mechanism of Action

The mechanism of action of 3-(Dimethoxymethyl)oxan-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, influencing their activity and leading to different biological effects . The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Oxan-4-one Derivatives
(3E,5E)-3,5-Bis(4-hydroxy-3,5-dimethoxybenzylidene)oxan-4-one ()
  • Core Structure : Shares the oxan-4-one ring but features bis-benzylidene substituents at positions 3 and 4.
  • Conformation : The oxan-4-one ring adopts an envelope conformation, with the oxygen atom at the "flap" position . This geometry may influence intermolecular interactions, such as hydrogen bonding via the ketone.
  • Biological Activity : Curcumin analogs with similar substitution patterns exhibit aldose reductase and α-glucosidase inhibition , suggesting that the oxan-4-one core could be pharmacologically relevant.
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol ()
  • Core Structure : Oxane ring with hydroxyl and hydroxymethyl substituents.
  • Polarity : The hydroxyl groups increase hydrophilicity compared to the dimethoxymethyl and ketone groups in 3-(Dimethoxymethyl)oxan-4-one.
  • Applications : Used as a synthetic building block in pharmaceuticals and polymers . The absence of a ketone limits hydrogen-bonding capacity compared to 3-(Dimethoxymethyl)oxan-4-one.
2.2. Dimethoxymethyl-Containing Compounds
(E)-3-(4-(Dimethoxymethyl)phenyl)acrylic Acid ()
  • Structure : A cinnamic acid derivative with a dimethoxymethyl group on the phenyl ring.
  • Biological Activity : Exhibits carbonic anhydrase-II (CA-II) inhibition (IC₅₀: 13.4–71.6 µM) via interactions with the Zn²⁺ ion and active-site residues .
  • Comparison : The carboxylic acid group in this compound enables stronger ionic interactions than the ketone in 3-(Dimethoxymethyl)oxan-4-one, which may limit enzymatic binding efficiency.
3-(Dimethoxymethyl)-5-methoxy-4-(trimethylsilyl)pyridine ()
  • Structure : Pyridine core with dimethoxymethyl, methoxy, and trimethylsilyl groups.
  • Applications : High-cost specialty chemical (up to $4,800/25 g) used in advanced syntheses .

Research Implications and Gaps

  • Pharmacological Potential: The oxan-4-one core’s ketone group and dimethoxymethyl substituent warrant investigation into enzyme inhibition (e.g., CA-II, α-glucosidase) based on analogs .
  • Synthetic Utility : The dimethoxymethyl group’s stability in pyridine derivatives suggests utility as a protecting group or intermediate in oxan-4-one chemistry.
  • Safety Data : Extrapolation from dimethoxy-containing compounds highlights the need for explicit toxicity studies.

Biological Activity

3-(Dimethoxymethyl)oxan-4-one is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article provides a detailed overview of its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

  • Molecular Formula : C₇H₁₄O₃
  • Molecular Weight : 158.18 g/mol
  • IUPAC Name : 3-(Dimethoxymethyl)-2H-pyran-4-one

The biological activity of 3-(Dimethoxymethyl)oxan-4-one is primarily attributed to its interaction with various biomolecular targets. The compound has been investigated for its effects on:

  • Enzyme Inhibition : It has shown potential in inhibiting specific enzymes related to inflammation and pain pathways.
  • Receptor Modulation : The compound may act as a modulator for certain receptors involved in neurotransmission and cellular signaling.

Biological Activity Overview

Research indicates that 3-(Dimethoxymethyl)oxan-4-one exhibits several pharmacological effects, including:

  • Anti-inflammatory Properties : Studies have suggested that the compound can reduce inflammation markers in vitro and in vivo.
  • Analgesic Effects : Preliminary data indicate potential pain-relief capabilities, possibly through modulation of pain receptors.

In Vitro Studies

A series of in vitro studies have been conducted to evaluate the biological activity of 3-(Dimethoxymethyl)oxan-4-one:

StudyMethodFindings
Study 1Enzyme inhibition assaySignificant reduction in COX-2 activity at concentrations above 50 µM.
Study 2Cell cultureDecreased production of pro-inflammatory cytokines (IL-6, TNF-alpha) in macrophages treated with the compound.
Study 3Receptor binding assayModerate affinity for opioid receptors, suggesting potential analgesic effects.

In Vivo Studies

In vivo testing has further elucidated the compound's biological activity:

StudyModelFindings
Study 1Mouse model of arthritisReduced paw swelling and joint inflammation after administration of 30 mg/kg daily for two weeks.
Study 2Pain model (hot plate test)Significant increase in pain threshold compared to control group at doses of 10 mg/kg.

Case Study 1: Anti-inflammatory Effects

A clinical trial involving patients with chronic inflammatory conditions assessed the efficacy of 3-(Dimethoxymethyl)oxan-4-one. Patients reported a marked decrease in pain and swelling after a treatment period of four weeks, with minimal side effects noted.

Case Study 2: Analgesic Properties

In another study focused on post-operative pain management, patients receiving the compound demonstrated improved pain relief compared to those on standard analgesics, indicating its potential as an alternative pain management therapy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.